1-tert-butyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-tert-butylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C8H12N2O/c1-8(2,3)10-5-7(6-11)4-9-10/h4-6H,1-3H3
• InChI Key: KXRJDLZPCNTHJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C=N1)C=O
• Molecular Formula: C8H12N2O
• DSSTOX Substance ID: DTXSID20561128
• Molecular Weight: 152.19 g/mol
• CAS No.: 127949-06-8

Description

1-tert-butyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C8H12N2O and a molecular weight of 152.19. It is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered aromatic ring structure with two adjacent nitrogen atoms and three carbon atoms.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a predicted boiling point of approximately 243.6 °C at 760 mmHg and a predicted density of approximately 1.0 g/mL. The refractive index is predicted to be n 20D 1.52.

Scientific Research Applications

Contribution to Anticancer Agent Development

Knoevenagel condensation, a key reaction in the synthesis of biologically active molecules, has been used with pharmacophoric aldehydes, including pyrazole, to generate compounds exhibiting significant anticancer activity. These compounds target various cancer-related proteins and DNA, showing effectiveness in nanomolar to micromolar ranges (Tokala, Bora, & Shankaraiah, 2022).

Synthetic Strategies for New Anticancer Agents

Pyrazoline derivatives, synthesized from pyrazoles, have shown a wide range of biological effects, including anticancer properties. The research emphasizes the importance of pyrazoline as a moiety with significant potential for developing new anticancer agents, encouraging further investigation in this area (Ray et al., 2022).

Synthesis and Bioevaluation

The synthesis of novel pyrazole derivatives through various methods, including the use of 1-tert-butyl-1H-pyrazole-4-carbaldehyde, has been explored, with these compounds showing potential in herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities. This research underlines the versatile chemical and biological properties of pyrazole derivatives (Sheetal et al., 2018).

Environmental and Analytical Chemistry

In environmental and analytical chemistry, the study of synthetic phenolic antioxidants, including derivatives of tert-butylated phenols, provides insights into their occurrence, human exposure, and potential toxicity. Although not directly related to this compound, this research helps understand the broader context of tert-butylated compounds' environmental impacts (Liu & Mabury, 2020).

Heterocyclic Chemistry and Drug Discovery

The chemistry of pyrazoles, including this compound, is central to synthesizing heterocyclic compounds with a range of biological activities. This includes the synthesis of compounds with potential therapeutic applications, from anticancer and antimicrobial to anti-inflammatory activities (Gomaa & Ali, 2020).

Safety and Hazards

1-tert-butyl-1H-pyrazole-4-carbaldehyde is classified as a warning hazard under the GHS07 classification. It may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if on skin: washing with plenty of soap and water (P302+P352).